Cas no 129298-23-3 (3-Hydroxy-2-nitrobenzonitrile)

• Product Name: 3-Hydroxy-2-nitrobenzonitrile
• CAS No: 129298-23-3
• Molecular Formula: C₇H₄N₂O₃
• Molecular Weight: 164.11826
• MDL: MFCD09834347
• CID: 1029589
• PubChem ID: 13862423

3-Hydroxy-2-nitrobenzonitrile Properties

Names and Identifiers

• 3-Hydroxy-2-nitrobenzonitrile
• 2-Nitro-3-hydroxy benzonitrile
• 3-HYDROXY-2-NITRO-BENZONITRILE
• Benzonitrile, 3-hydroxy-2-nitro-
• JELNXWUZFOQXGZ-UHFFFAOYSA-N
• MFCD09834347
• 2-nitro-3-hydroxybenzonitrile
• Nitro-m-oxybenzonitril
• F2147-0181
• DTXSID10551417
• EN300-238625
• AKOS005208240
• SCHEMBL2402260
• J-512624
• Z1198232962
• AS-60837
• DA-12884
• 129298-23-3
• CS-0097684
• D71944
• 3-hydroxy-2-nitrobenzonitrile
• 3-Hydroxy-2-nitro-benzonitrile

• MDL： MFCD09834347
• InChIKey： JELNXWUZFOQXGZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O3/c8-4-5-2-1-3-6(10)7(5)9(11)12/h1-3,10H
• SMILES： C1=CC(=C(C(=C1)O)[N+](=O)[O-])C#N

Computed Properties

• Exact Mass: 164.02219199g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 164.02219199g/mol
• Heavy Atom Count: 12
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 89.8Ų